Cas no 113366-77-1 (2-Ethyl-5-methyl-1,3-oxazole-4-carboxylic Acid)

2-Ethyl-5-methyl-1,3-oxazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative with a molecular formula of C₇H₉NO₃. This compound features an oxazole ring substituted with ethyl and methyl groups, along with a carboxylic acid functional group at the 4-position. It serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural properties make it valuable for constructing complex molecules, including bioactive compounds. The compound exhibits moderate stability under standard conditions and can undergo further functionalization, such as esterification or amidation, to yield derivatives with tailored properties. Its purity and consistent performance make it suitable for research and industrial applications.

2-Ethyl-5-methyl-1,3-oxazole-4-carboxylic Acid structure

113366-77-1 structure

Product Name:2-Ethyl-5-methyl-1,3-oxazole-4-carboxylic Acid

CAS No:113366-77-1

MF:C₇H₉NO₃

MW:155.151262044907

MDL:MFCD16699888

CID:130147

PubChem ID:13835317

Update Time:2025-05-27

2-Ethyl-5-methyl-1,3-oxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 4-Oxazolecarboxylicacid, 2-ethyl-5-methyl-
- 2-ethyl-5-methyl-1,3-oxazole-4-carboxylic acid
- 4-Oxazolecarboxylicacid,2-ethyl-5-methyl-(9CI)
- Z969117658
- 2-Ethyl-5-methyloxazole-4-carboxylicacid
- 2-Ethyl-5-methyloxazole-4-carboxylic acid
- DTXSID30550760
- SCHEMBL9917050
- CS-0239355
- EN300-210880
- AKOS011518030
- 113366-77-1
- 2-Ethyl-5-methyl-1,3-oxazole-4-carboxylic Acid
- MDL： MFCD16699888
- Inchi： 1S/C7H9NO3/c1-3-5-8-6(7(9)10)4(2)11-5/h3H2,1-2H3,(H,9,10)
- InChI Key： JLDIHJOTWRRRRZ-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(=O)O)N=C1CC

Computed Properties

Exact Mass: 155.05827
Monoisotopic Mass: 155.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 276.6±20.0 °C at 760 mmHg
Flash Point: 121.1±21.8 °C
PSA: 63.33
Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Ethyl-5-methyl-1,3-oxazole-4-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Ethyl-5-methyl-1,3-oxazole-4-carboxylic Acid Pricemore >>

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TRC	B434650-10mg	2-Ethyl-5-methyl-1,3-oxazole-4-carboxylic Acid	113366-77-1		10mg	$ 50.00	2022-06-07
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